Cas no 428837-96-1 (3,6-Dimethyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 3,6-Dimethyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 428837-96-1
• MF: C₁₅H₁₂F₃N₃
• MW: 291.27109336853
• CID: 3053394
• PubChem ID: 882736
• Update Time: 2025-04-21

3,6-Dimethyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• 3,6-DIMETHYL-1-PHENYL-4-(TRIFLUOROMETHYL)-1H-PYRAZOLO(3,4-B)PYRIDINE
• HMS2783F24
• 3,6-dimethyl-4-trifluoromethyl-1-phenyl-1h-pyrazolo[3,4-b]pyridine
• MLS001178490
• HMS1408J06
• Z55426455
• AKOS000311330
• CCG-149369
• STK110371
• IDI1_007719
• SMR000476370
• SR-01000236513-1
• 428837-96-1
• 3,6-dimethyl-1-phenyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
• 663-819-8
• Enamine_005132
• SR-01000236513
• AH-487/40652384
• CHEMBL1702820

• Inchi： 1S/C15H12F3N3/c1-9-8-12(15(16,17)18)13-10(2)20-21(14(13)19-9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： OLENTMMSLRYFSR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C2C=1C(C)=NN2C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 291.09833188Da
• Monoisotopic Mass: 291.09833188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 30.7Ų